1-(1-methylethyl)-N-phenyl-4-piperidinamine

• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol
• IUPAC Name: N-phenyl-1-propan-2-ylpiperidin-4-amine
• InChI: InChI=1S/C14H22N2/c1-12(2)16-10-8-14(9-11-16)15-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3
• InChI Key: BXHQWMYNPLCDME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC2=CC=CC=C2

Description

1-(1-methylethyl)-N-phenyl-4-piperidinamine is a useful research compound. Its molecular formula is C14H22N2 and its molecular weight is 218.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and warmed (30°-40° C.) solution of 72 parts of N-[1-(1-methylethyl)-4-piperidinylidene]benzeneamine in 480 parts of methanol are added portionwise 20 parts of sodium borohydride. Upon completion, stirring is continued overnight at at room temperature. The reaction mixture is evaporated and the residue is dissolved in water. The solution is extracted with 4-methyl-2-pentanone. The extract is washed with water and acidified with a diluted hydrochloric acid solution. The aqueous acid phase is alkalized with a diluted sodium hydroxide solution till pH 9 and the product is extracted with 4-methyl-2-pentanone. The extract is washed with water, dried, filtered and evaporated. The residue is distilled (bp. 135°-140° C. at 0.2 mm. pressure) and the distillate is crystallized from petroleumether, yielding 21 parts of 1-(1-methylethyl)-N-phenyl-4-piperidinamine; mp. 69.3° C.